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Compound of Interest

Compound Name: Alfaprostol

CAS No.: 74176-31-1

Cat. No.: B1665698

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Alfaprostol, a synthetic analogue of prostaglandin F2α (PGF2α), serves as a potent luteolytic

agent in veterinary medicine.[1][2] Its primary function is to induce the regression of the corpus

luteum, leading to a decrease in progesterone levels.[3] This action is pivotal in the

management of reproductive cycles and the treatment of certain reproductive disorders in

various animal species. This document provides detailed application notes, experimental

protocols, and visual representations of its mechanism and use.

Application Notes
Estrus Synchronization in Cattle
Alfaprostol is widely used to synchronize estrus in beef and dairy cattle, facilitating fixed-time

artificial insemination (AI) programs and improving breeding efficiency.[4][5][6] By inducing

luteolysis in cycling animals with a mature corpus luteum, Alfaprostol brings a group of cows

into estrus at a predictable time.[4]

Indications:
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Synchronization of estrus in cycling cows and heifers.

Use in conjunction with other hormones like GnRH and progestins for more precise control

of ovulation.[5]

Administration: Intramuscular injection.[1]

Expected Outcome: Estrus is typically observed within 2-5 days following injection in

responsive animals.[4]

Treatment of Pyometra in Dogs
Pyometra, a severe uterine infection, is a life-threatening condition in intact female dogs.[7]

Medical management with prostaglandin analogues like Alfaprostol can be an alternative to

ovariohysterectomy, especially in breeding animals.[7][8] Alfaprostol stimulates uterine

contractions and promotes the expulsion of purulent uterine contents.[3][8] It is crucial to

ensure the cervix is open to allow for uterine drainage.[8]

Indications:

Medical management of open-cervix pyometra.[8]

Administration: Subcutaneous or intramuscular injection.

Important Considerations:

Should not be used in cases of closed-cervix pyometra due to the risk of uterine rupture.

[8]

Concurrent antibiotic therapy is essential.[3]

Potential side effects include panting, restlessness, vomiting, and defecation.[8]

Induction of Parturition in Sows
In swine production, Alfaprostol is used to induce farrowing, allowing for better management

and supervision of parturition.[9] This practice can help to reduce stillbirth rates and improve

piglet survival.
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Indications:

Induction of farrowing in sows close to their expected parturition date.

Administration: Intramuscular injection.[1]

Expected Outcome: The majority of treated sows will farrow within 22-30 hours of

administration.[9]

Termination of Pregnancy
Alfaprostol can be used to terminate pregnancy in various species, including dogs and cats,

by inducing luteolysis and subsequent expulsion of the fetuses.[10][11]

Indications:

Termination of unwanted pregnancies.

Administration: Subcutaneous or intramuscular injection.

Important Considerations:

Efficacy is dependent on the stage of gestation.

Often used in combination with other drugs like cabergoline to improve success rates.[12]

Quantitative Data Summary
The following tables summarize key quantitative data related to the use of Alfaprostol and

other prostaglandin analogues in veterinary medicine.

Table 1: Recommended Dosages of Alfaprostol
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Species Indication Dosage
Route of
Administration

Reference

Cow
Estrus

Synchronization

1.5 mg per 100

kg bodyweight
Intramuscular [1]

Sow
Induction of

Parturition
2.0 mg per sow Intramuscular [1]

Mare
Estrus

Synchronization
3.0 mg per mare Intramuscular [1]

Dog
Termination of

Pregnancy
10 µg/kg Subcutaneous [12]

Table 2: Efficacy of Estrus Synchronization Protocols in Beef Cows

Protocol
Estrous Response
(within 5 days)

Synchronized
Conception Rate

Reference

Norgestomet-

Alfaprostol
64.0% 74.5% [13]

Syncro-Mate B 78.6% 62.5% [13]

Untreated Controls 27.1% N/A [13]

Table 3: Efficacy of Pregnancy Termination Protocols in Dogs

Protocol Abortion Rate Reference

Cabergoline + Alfaprostol

(single dose)
83.3% [12]

Cabergoline + Alfaprostol (two

doses)
77.7% [12]

Cabergoline + Alfaprostol +

Misoprostol
100% [12]
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Experimental Protocols
Protocol 1: Estrus Synchronization in Beef Cows using
Norgestomet-Alfaprostol
Objective: To synchronize estrus in a herd of beef cows to facilitate artificial insemination.

Materials:

Norgestomet implants (6 mg)

Alfaprostol solution for injection

Implant applicator and removal tools

Syringes and needles

Estrus detection aids (e.g., tail paint, heat patches)

Record-keeping materials

Methodology:

Day 0: Insert a 6 mg Norgestomet implant subcutaneously in the ear of each cow.

Day 14: Remove the Norgestomet implant.

Day 30: Administer a 6 mg intramuscular injection of Alfaprostol.

Estrus Detection: Beginning 24 hours after Alfaprostol injection, monitor cows for signs of

estrus at least twice daily for the next 5 days.

Artificial Insemination: Inseminate cows approximately 12 hours after the onset of standing

heat.

Data Collection: Record the timing of estrus, insemination, and subsequent pregnancy status

for each cow.
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Protocol 2: Medical Management of Open-Cervix
Pyometra in Dogs
Objective: To medically treat a bitch diagnosed with open-cervix pyometra.

Materials:

Alfaprostol solution for injection

Broad-spectrum antibiotics

Intravenous fluids and administration set

Syringes and needles

Ultrasound equipment

Complete blood count (CBC) and serum chemistry analyzer

Vaginal swabs for cytology and culture

Methodology:

Initial Assessment:

Perform a complete physical examination, including abdominal palpation.

Collect blood for CBC and serum chemistry analysis.

Perform abdominal ultrasonography to confirm the diagnosis and assess uterine size and

contents.

Collect a vaginal swab for cytology and bacterial culture with antibiotic sensitivity testing.

Stabilization:

Initiate intravenous fluid therapy to correct dehydration and electrolyte imbalances.

Administer broad-spectrum antibiotics pending culture and sensitivity results.
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Alfaprostol Administration:

Administer Alfaprostol at a low initial dose to assess for side effects.

Gradually increase the dosage as tolerated. A common starting point for similar

prostaglandins is 0.1 mg/kg subcutaneously every 12 hours, increasing to 0.2 mg/kg.[8]

Monitoring:

Monitor the patient closely for side effects such as vomiting, diarrhea, panting, and

restlessness.

Monitor for evidence of uterine discharge.

Repeat ultrasound examinations every 2-3 days to assess the reduction in uterine

diameter.

Continue treatment for 7-10 days or until the uterus has returned to a normal size.[8]

Follow-up:

Repeat CBC and serum chemistry to monitor for resolution of systemic illness.

Advise the owner that recurrence is possible in subsequent heat cycles and that

ovariohysterectomy is the only permanent cure.[7]
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Caption: Alfaprostol Signaling Pathway.
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Caption: Estrus Synchronization Workflow in Cattle.
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Caption: Medical Management of Pyometra Workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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